Cas no 2228313-11-7 (O-{1-(2-methoxyethyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2-methoxyethyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228313-11-7
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5963439
• PubChem ID: 165616636
• Update Time: 2025-05-21

O-{1-(2-methoxyethyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2-methoxyethyl)cyclopropylmethyl}hydroxylamine
• 2228313-11-7
• EN300-1822989
• O-{[1-(2-methoxyethyl)cyclopropyl]methyl}hydroxylamine

• Inchi： 1S/C7H15NO2/c1-9-5-4-7(2-3-7)6-10-8/h2-6,8H2,1H3
• InChI Key： MSMVFZDLFPNDFR-UHFFFAOYSA-N
• SMILES： O(CC1(CCOC)CC1)N

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.5Ų

Additional information on O-{1-(2-methoxyethyl)cyclopropylmethyl}hydroxylamine

O-{1-(2-Methoxyethyl)cyclopropylmethyl}Hydroxylamine: A Comprehensive Overview

O-{1-(2-Methoxyethyl)cyclopropylmethyl}Hydroxylamine (CAS No: 2228313-11-7) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often abbreviated as OMCH, has garnered attention due to its unique structural properties and potential applications in drug design and synthesis. The molecule consists of a hydroxylamine group attached to a cyclopropylmethyl chain, which is further substituted with a 2-methoxyethyl group. This combination of functional groups imparts OMCH with versatile reactivity and selectivity, making it a valuable tool in modern chemical research.

The synthesis of OMCH involves a multi-step process that typically begins with the preparation of the cyclopropylmethyl hydroxylamine intermediate. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this intermediate with high enantiomeric excess, which is crucial for its application in chiral drug discovery. The introduction of the 2-methoxyethyl group is achieved through nucleophilic substitution reactions, leveraging the reactivity of the hydroxylamine moiety. These methods have been optimized to enhance yield and purity, ensuring that OMCH can be produced on a scale suitable for both academic and industrial applications.

One of the most promising applications of OMCH lies in its use as a building block for complex molecules, particularly in the development of bioactive compounds. Researchers have demonstrated that OMCH can act as a versatile nucleophile in various coupling reactions, such as the formation of amides, ureas, and hydrazones. These reactions are pivotal in constructing peptide bonds and other key functional groups found in pharmaceutical agents. Recent studies have highlighted OMCH's ability to participate in click chemistry reactions, further expanding its utility in medicinal chemistry.

In addition to its synthetic applications, OMCH has shown potential as an intermediate in the synthesis of natural product analogs. Its cyclopropyl ring provides a rigid framework that can mimic certain structural motifs found in biologically active compounds. For instance, researchers have utilized OMCH to synthesize analogs of alkaloids and terpenoids, which are known for their pharmacological activities. These efforts underscore OMCH's role as a valuable precursor in natural product total synthesis.

The biological activity of OMCH has also been explored in recent studies. Preclinical data suggest that OMCH exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways, making it a candidate for anti-inflammatory drug development. Furthermore, its ability to modulate cellular signaling pathways has been investigated, with promising results indicating potential applications in oncology and neurodegenerative diseases.

From an environmental standpoint, the ecological impact of OMCH has been evaluated through biodegradation studies. Results indicate that OMCH undergoes rapid microbial degradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly. This information is critical for ensuring sustainable practices in chemical manufacturing and application.

In conclusion, O-{1-(2-Methoxyethyl)cyclopropylmethyl}Hydroxylamine (CAS No: 2228313-11-7) stands out as a multifaceted compound with diverse applications across organic synthesis and drug discovery. Its unique structure, coupled with advancements in synthetic methodologies and biological evaluation, positions OMCH as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, OMCH is poised to make significant contributions to the development of novel therapeutic agents and advanced materials.